B1576878 E10KKL

E10KKL

Cat. No.: B1576878
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Description

E10KKL is a synthetic construct peptide with demonstrated antibacterial activity . Peptides like this compound are often designed to target bacterial cell membranes or interfere with essential microbial processes, offering specificity and reduced off-target effects compared to traditional small-molecule antibiotics.

Properties

bioactivity

Antibacterial

sequence

LKKLLKKLKK

Origin of Product

United States

Comparison with Similar Compounds

Research Findings and Data Gaps

Available Evidence

  • E07LKK: Active against S. aureus and E.
  • E-1,2-Bis...diazene : Structural details are provided, but biological relevance is undocumented .

Critical Analysis

The lack of comparative pharmacokinetic (e.g., half-life, bioavailability) and toxicity data limits a robust evaluation. For example:

  • Peptides like this compound often require parenteral administration, whereas small molecules like E07LKK may have better oral absorption .
  • Synergistic effects between this compound and E07LKK remain unexplored but could enhance efficacy against multidrug-resistant strains.

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